Cas no 647020-70-0 (Methyl 2-chloro-3-fluorobenzoate)

• Product Name: Methyl 2-chloro-3-fluorobenzoate
• CAS No: 647020-70-0
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• MDL: MFCD10566821
• CID: 418312
• PubChem ID: 13470960
• Update Time: 2025-04-19

Methyl 2-chloro-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-fluorobenzoate
• LogP
• 2-Chloro-3-fluorobenzoic acid methyl ester
• Benzoic acid, 2-chloro-3-fluoro-, methyl ester
• E90368
• 647020-70-0
• SCHEMBL1181190
• AKOS006302223
• BS-29272
• CS-0195309
• FT-0746221
• DTXSID20541662
• MFCD10566821
• Methyl2-chloro-3-fluorobenzoate

• MDL： MFCD10566821
• Inchi： 1S/C8H6ClFO2/c1-12-8(11)5-3-2-4-6(10)7(5)9/h2-4H,1H3
• InChI Key： NRTGZMADMOJUAV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(=O)OC)F

Computed Properties

• Exact Mass: 188.00408
• Monoisotopic Mass: 188.0040353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3